Cas no 1404367-50-5 (6-bromo-8-chloro-1,2,3,4-tetrahydroquinolin-2-one)

6-Bromo-8-chloro-1,2,3,4-tetrahydroquinolin-2-one is a halogenated tetrahydroquinolinone derivative with potential applications in medicinal chemistry and organic synthesis. Its structure features both bromo and chloro substituents, enhancing its reactivity for further functionalization, particularly in cross-coupling reactions or nucleophilic substitutions. The tetrahydroquinolinone core provides a versatile scaffold for the development of biologically active compounds, including kinase inhibitors or antimicrobial agents. This compound is characterized by high purity and stability under standard conditions, making it suitable for research and industrial applications. Its well-defined molecular architecture allows for precise modifications, facilitating the exploration of structure-activity relationships in drug discovery.

6-bromo-8-chloro-1,2,3,4-tetrahydroquinolin-2-one structure

1404367-50-5 structure

Product Name:6-bromo-8-chloro-1,2,3,4-tetrahydroquinolin-2-one

CAS No:1404367-50-5

MF:C₉H₇BrClNO

MW:260.514980554581

MDL:MFCD22690399

CID:2125410

PubChem ID:70979772

Update Time:2025-10-19

6-bromo-8-chloro-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

- 6-bromo-8-chloro-3,4-dihydroquinolin-2(1H)-one
- 2(1H)-Quinolinone, 6-bromo-8-chloro-3,4-dihydro-
- XFVBXVQQLCGEAZ-UHFFFAOYSA-N
- FCH2309336
- OR450047
- 6-bromo-8-chloro-3,4-dihydro-1H-quinolin-2-one
- 6-Bromo-8-chloro-1,2,3,4-tetrahydroquinolin-2-one
- SCHEMBL13731302
- 1404367-50-5
- CS-0056223
- MFCD22690399
- DA-10588
- 6-bromo-8-chloro-1,2,3,4-tetrahydroquinolin-2-one
- MDL： MFCD22690399
- Inchi： 1S/C9H7BrClNO/c10-6-3-5-1-2-8(13)12-9(5)7(11)4-6/h3-4H,1-2H2,(H,12,13)
- InChI Key： XFVBXVQQLCGEAZ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=C(C=1)CCC(N2)=O)Cl

Computed Properties

Exact Mass: 258.93995g/mol
Monoisotopic Mass: 258.93995g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1
XLogP3: 2.4

6-bromo-8-chloro-1,2,3,4-tetrahydroquinolin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189009355-1g	6-Bromo-8-chloro-3,4-dihydroquinolin-2(1h)-one	1404367-50-5	95%	1g	$614.25	2022-04-02
Chemenu	CM223385-1g	6-Bromo-8-chloro-3,4-dihydroquinolin-2(1H)-one	1404367-50-5	95%	1g	$519	2021-08-04
Chemenu	CM223385-1g	6-Bromo-8-chloro-3,4-dihydroquinolin-2(1H)-one	1404367-50-5	95%	1g	$***	2023-03-30
abcr	AB480233-250 mg	6-Bromo-8-chloro-3,4-dihydroquinolin-2(1H)-one	1404367-50-5		250MG	€330.60	2022-06-09
abcr	AB480233-1 g	6-Bromo-8-chloro-3,4-dihydroquinolin-2(1H)-one	1404367-50-5		1g	€798.20	2022-06-09
eNovation Chemicals LLC	Y1251959-250mg	6-bromo-8-chloro-1,2,3,4-tetrahydroquinolin-2-one	1404367-50-5	95%	250mg	$485	2024-06-06
Chemenu	CM223385-100mg	6-Bromo-8-chloro-3,4-dihydroquinolin-2(1H)-one	1404367-50-5	95%	100mg	$***	2023-03-30
Chemenu	CM223385-250mg	6-Bromo-8-chloro-3,4-dihydroquinolin-2(1H)-one	1404367-50-5	95%	250mg	$***	2023-03-30
abcr	AB480233-250mg	6-Bromo-8-chloro-3,4-dihydroquinolin-2(1H)-one; .	1404367-50-5		250mg	€391.30	2024-08-03
abcr	AB480233-1g	6-Bromo-8-chloro-3,4-dihydroquinolin-2(1H)-one; .	1404367-50-5		1g	€949.70	2024-08-03